N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide

• IUPAC Name: N-[4-methyl-5-[2-(3-methylanilino)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H18N4OS2/c1-13-7-6-10-16(11-13)23-20-24-17(12-27-20)18-14(2)22-21(28-18)25-19(26)15-8-4-3-5-9-15/h3-12H,1-2H3,(H,23,24)(H,22,25,26)
• InChI Key: NBLRSPRTZIDSPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NC(=CS2)C3=C(N=C(S3)NC(=O)C4=CC=CC=C4)C
• Molecular Formula: C21H18N4OS2
• Molecular Weight: 406.5 g/mol

Description

N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential as a research chemical. It is a member of the indole-3-carboxamide family and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action of N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide-2201 is similar to that of other synthetic cannabinoids. It binds to CB1 and CB2 receptors in the brain and peripheral tissues, leading to the activation of various signaling pathways. This activation can result in a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide-2201 has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to feelings of euphoria and reward. It has also been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide-2201 in lab experiments is its high affinity for CB1 and CB2 receptors. This makes it a useful tool for studying the effects of cannabinoid receptor activation on various physiological processes. However, one of the limitations of using N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide-2201 is its potential for abuse. It is important to handle this compound with care and to follow proper safety protocols when working with it.

Future Directions

There are many potential future directions for research involving N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide-2201. One area of interest is its potential as a therapeutic agent for the treatment of pain and inflammation. Another area of interest is its potential as a tool for studying the effects of cannabinoid receptor activation on various physiological processes. Further research is needed to fully understand the potential of this compound and its implications for human health.

Scientific Research Applications

N-{4'-methyl-2-[(3-methylphenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide-2201 has been used extensively in scientific research for its potential as a CB1 and CB2 receptor agonist. It has been shown to have high affinity for both receptors and can be used to study the effects of cannabinoid receptor activation on various physiological processes.